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Compound of Interest

Compound Name:
N-(4-methylphenyl)-4-

propoxybenzamide

Cat. No.: B5053303

Get Quote

CAS: 582-78-5 | Formula: C₁₇H₁₉NO₂[1]

Executive Summary & Core Directive
Status:Non-RCRA Listed / Generator-Determined Hazardous Primary Disposal Method:High-

Temperature Incineration[1]

N-(4-methylphenyl)-4-propoxybenzamide (also known as 4-Propoxy-4'-methylbenzanilide) is

a liquid crystal mesogen and pharmaceutical intermediate.[1] While not explicitly listed on the

EPA P-list or U-list (40 CFR § 261.33), it must be managed as Hazardous Chemical Waste due

to its potential to hydrolyze into toxic breakdown products (p-toluidine) and its persistence in

the environment.[1]

Immediate Action:

DO NOT dispose of down the drain (Sanitary Sewer).

DO NOT dispose of in regular trash (Municipal Solid Waste).
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DO segregate into "Organic Solid" or "Non-Halogenated Organic" waste streams for

incineration.[1]

Chemical Profile & Hazard Assessment
As a Senior Application Scientist, it is critical to look beyond the immediate SDS and

understand the lifecycle chemistry of the compound to justify disposal costs and procedures.

The "Hidden" Hazard: Hydrolysis Potential
The amide linkage in this molecule is generally stable, but under environmental stress

(acidic/basic soil conditions or enzymatic activity), it can hydrolyze.

Parent Compound: Irritant (Skin/Eye), Low Water Solubility.[2]

Breakdown Product (Critical):p-Toluidine (4-Methylaniline).

Risk:[1][3][4][5][6] p-Toluidine is toxic, a suspected carcinogen, and highly toxic to aquatic

life.[1]

Implication: Disposal protocols must ensure total thermal destruction to prevent leaching

of the aniline moiety into groundwater.

Physical Properties Relevant to Disposal
Property Data Operational Significance

Physical State Solid (Crystalline)
Requires double-bagging to

prevent dust generation.[1]

Melting Point ~158 °C
Stable solid at room temp;

suitable for solid waste bins.[1]

Water Solubility Negligible (Hydrophobic)

Strictly prohibited from drain

disposal. Will clog pipes and

persist in water treatment

sludge.

Flash Point N/A (Solid)
Not classified as Ignitable

(D001) unless in solvent.[1]
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Step-by-Step Disposal Protocols
Scenario A: Pure Solid Substance (Expired/Excess)
Applicable for: Old reagent bottles, weighing boat residues, failed synthesis cakes.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

"Solid Organic Waste" drum.[1]

Segregation: Ensure the waste container is free of oxidizers (e.g., nitrates, permanganates)

to prevent exothermic reactions.

Labeling:

Primary Tag: "Hazardous Waste - Solid Organic."[1]

Constituents: Write "N-(4-methylphenyl)-4-propoxybenzamide" (95%+).

Hazard Checkbox: Mark "Toxic" and "Irritant."[1]

Secondary Containment: If the original bottle is glass, place it inside a clear plastic zip-bag

before placing it in the waste drum to contain potential breakage.[1]

Scenario B: Liquid Waste (Mother Liquors / HPLC Waste)
Applicable for: Reaction mixtures, column fractions, HPLC effluent.[1]

Critical Decision: Is the solvent Halogenated (Dichloromethane, Chloroform) or Non-

Halogenated (Methanol, Ethyl Acetate)?

Protocol:

pH Check: Ensure the solution is neutral (pH 6-8). If the reaction used strong acids (HCl)

or bases (NaOH), neutralize before adding to the waste carboy to prevent drum

pressurization.

Solvent Segregation:

If DCM/Chloroform used: Pour into Halogenated Waste carboy.
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If MeOH/Acetonitrile used: Pour into Non-Halogenated Waste carboy.

Precipitation Risk: This compound has low solubility in pure methanol/water mixtures. If

high concentrations are suspected, dilute with Acetone or Ethyl Acetate to prevent the

compound from crashing out and clogging the waste container opening.

Waste Stream Classification & Logic
Visualizing the decision process ensures compliance and safety.

Disposal Decision Tree
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Waste: N-(4-methylphenyl)-4-propoxybenzamide

Physical State?

Solid / Crystalline Liquid / Solution

Container: Solid Organic Waste
(Double Bagged) Solvent Type?

Halogenated
(DCM, CHCl3)

Non-Halogenated
(MeOH, EtOAc, Acetone)

Container: Halogenated Waste Carboy
(Red Tag)

Container: Flammable/Organic Carboy
(Clear/Yellow Tag)

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page
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Caption: Operational workflow for segregating N-(4-methylphenyl)-4-propoxybenzamide
based on physical state and solvent compatibility.

Regulatory Compliance (USA Context)
Although this specific CAS is not P/U listed, the "Generator Knowledge" clause (40 CFR §

262.11) requires you to determine if the waste exhibits hazardous characteristics.

Regulatory Body Classification Operational Code

EPA (RCRA) Non-Listed / Characteristic
None (unless in ignitable

solvent, then D001)

DOT (Transport) Not Regulated (Solid) N/A

Best Practice Hazardous Organic

Label as "Non-Regulated

Toxic" to ensure incineration.

[1]

Why Incineration? Landfilling (even in lined cells) poses a long-term risk of amide hydrolysis.[1]

Incineration at >1000°C guarantees the destruction of the benzene rings and the amide bond,

converting the mass to CO₂, H₂O, and NOₓ (scrubbed).

Emergency Spill Response
In the event of a laboratory spill, follow the S.W.I.M. protocol:

Stop the spill: Upright the container if safe.

Warn others: Evacuate the immediate area.

Isolate the area: Close doors/sashes.

Minimize exposure: Wear PPE (Nitrile gloves, Lab coat, Safety glasses).

Cleanup Procedure:

Solid Spill: Do not dry sweep (creates dust).[1] Wet the solid slightly with a paper towel

dampened with water or ethanol, then scoop into a waste bag.
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Liquid Spill: Absorb with vermiculite or clay-based absorbent.[1] Place saturated absorbent

into the "Solid Organic Waste" bin. Do not use paper towels for large solvent spills (fire

hazard).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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